Cas no 125849-24-3 (1-Piperazineethanol,4-[2-([1,1'-biphenyl]-2-yloxy)ethyl]-, hydrochloride (1:2))

• Product Name: 1-Piperazineethanol,4-[2-([1,1'-biphenyl]-2-yloxy)ethyl]-, hydrochloride (1:2)
• CAS No: 125849-24-3
• MF: C₂₀H₂₈Cl₂N₂O₂
• MW: 399.354523658752
• CID: 180109
• PubChem ID: 3079492
• Update Time: 2025-04-19

1-Piperazineethanol,4-[2-([1,1'-biphenyl]-2-yloxy)ethyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol,4-[2-([1,1'-biphenyl]-2-yloxy)ethyl]-, hydrochloride (1:2)
• 2-[4-[2-(2-phenylphenoxy)ethyl]piperazin-1-yl]ethanol dihydrochloride
• 2-{4-[2-(biphenyl-2-yloxy)ethyl]piperazin-1-yl}ethanol dihydrochloride
• 4-(2-((1,1'-Biphenyl)-2-yloxy)ethyl)-1-piperazineethanol, dihydrochloride
• 125849-24-3
• 2-[4-[2-(2-phenylphenoxy)ethyl]piperazin-1-yl]ethanol;dihydrochloride
• 1-Piperazineethanol, 4-(2-((1,1'-biphenyl)-2-yloxy)ethyl)-, dihydrochloride
• 2-(4-(2-(2-Biphenylyloxy)ethyl)-1-piperazinyl)ethanol dihydrochloride
• DTXSID70154963
• 4-(2-((1,1'-Biphenyl)-2-yloxy)ethyl)-1-piperazineethanol dihydrochloride

• Inchi： 1S/C20H26N2O2.2ClH/c23-16-14-21-10-12-22(13-11-21)15-17-24-20-9-5-4-8-19(20)18-6-2-1-3-7-18;;/h1-9,23H,10-17H2;2*1H
• InChI Key： HRSGDRIJNIFNQL-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1=CC=CC=C1C1C=CC=CC=1)CCN1CCN(CCO)CC1

Computed Properties

• Exact Mass: 398.15304
• Monoisotopic Mass: 398.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 339
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• Boiling Point: 491.3°C at 760 mmHg
• Flash Point: 250.9°C
• PSA: 35.94